Cas no 741624-24-8 (2-2-(propan-2-yl)-1H-imidazol-4-ylacetic acid)

2-2-(propan-2-yl)-1H-imidazol-4-ylacetic acid structure
741624-24-8 structure
Product Name:2-2-(propan-2-yl)-1H-imidazol-4-ylacetic acid
CAS No:741624-24-8
MF:C8H12N2O2
MW:168.193081855774
CID:560229
PubChem ID:23343244
Update Time:2025-04-19

2-2-(propan-2-yl)-1H-imidazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-aceticacid, 2-(1-methylethyl)-
    • 1H-Imidazole-4-aceticacid, 2-(1-methylethyl)- (9CI)
    • 2-(2-propan-2-yl-1H-imidazol-5-yl)acetic acid
    • 2-2-(propan-2-yl)-1H-imidazol-4-ylacetic acid
    • [2-(Propan-2-yl)-1H-imidazol-5-yl]acetic acid
    • EN300-182817
    • 2-(2-Isopropyl-1H-imidazol-4-yl)acetic acid
    • SCHEMBL3002699
    • DTXSID90633205
    • 741624-24-8
    • 2-[2-(propan-2-yl)-1H-imidazol-4-yl]acetic acid
    • Inchi: 1S/C8H12N2O2/c1-5(2)8-9-4-6(10-8)3-7(11)12/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)
    • InChI Key: URMMYBWJJRJLON-UHFFFAOYSA-N
    • SMILES: OC(CC1=CN=C(C(C)C)N1)=O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66Ų

2-2-(propan-2-yl)-1H-imidazol-4-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-[2-(propan-2-yl)-1H-imidazol-4-yl]acetic acid
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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